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For Researchers, Scientists, and Drug Development Professionals

The advent of Proteolysis Targeting Chimeras (PROTACs) has heralded a new era in

therapeutic intervention, shifting the paradigm from protein inhibition to targeted protein

degradation. By co-opting the cell's own ubiquitin-proteasome system, PROTACs offer the

potential to eliminate disease-causing proteins entirely. A critical component of many successful

PROTACs is the E3 ligase ligand, which commandeers the E3 ubiquitin ligase to the target

protein. Thalidomide and its derivatives have emerged as widely utilized ligands for the

Cereblon (CRBN) E3 ligase. This guide provides a comparative assessment of the degradation

selectivity of PROTACs employing a thalidomide-based CRBN ligand, with a focus on

structures derived from Thalidomide-5-NH2-CH2-COOH, against other PROTAC modalities.
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PROTACs are heterobifunctional molecules composed of three key elements: a ligand that

binds to the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker

that connects the two. The fundamental mechanism of action involves the formation of a

ternary complex between the POI, the PROTAC, and the E3 ligase. This induced proximity

facilitates the transfer of ubiquitin from the E2-conjugating enzyme to the POI, marking it for

degradation by the 26S proteasome. The PROTAC is then released to engage another target

protein, acting in a catalytic manner.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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